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Benzoylpaeoniflorin Benzoylpaeoniflorin Benzoylpaeoniflorin is a terpene glycoside. It has a role as a metabolite.
Benzoylpaeoniflorin has been reported in Paeonia suffruticosa and Paeonia rockii with data available.
from Paeonia lactiflora
Brand Name: Vulcanchem
CAS No.: 38642-49-8
VCID: VC21347989
InChI: InChI=1S/C30H32O12/c1-27-14-29(36)19-12-30(27,28(19,26(41-27)42-29)15-38-24(35)17-10-6-3-7-11-17)40-25-22(33)21(32)20(31)18(39-25)13-37-23(34)16-8-4-2-5-9-16/h2-11,18-22,25-26,31-33,36H,12-15H2,1H3/t18-,19-,20-,21+,22-,25+,26-,27+,28+,29-,30+/m1/s1
SMILES: Array
Molecular Formula: C30H32O12
Molecular Weight: 584.6 g/mol

Benzoylpaeoniflorin

CAS No.: 38642-49-8

Cat. No.: VC21347989

Molecular Formula: C30H32O12

Molecular Weight: 584.6 g/mol

* For research use only. Not for human or veterinary use.

Benzoylpaeoniflorin - 38642-49-8

Specification

Description Benzoylpaeoniflorin is a terpene glycoside. It has a role as a metabolite.
Benzoylpaeoniflorin has been reported in Paeonia suffruticosa and Paeonia rockii with data available.
from Paeonia lactiflora
CAS No. 38642-49-8
Molecular Formula C30H32O12
Molecular Weight 584.6 g/mol
IUPAC Name [(2R,3S,4S,5R,6S)-6-[[(1R,2S,3R,5R,6R,8S)-2-(benzoyloxymethyl)-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl benzoate
Standard InChI InChI=1S/C30H32O12/c1-27-14-29(36)19-12-30(27,28(19,26(41-27)42-29)15-38-24(35)17-10-6-3-7-11-17)40-25-22(33)21(32)20(31)18(39-25)13-37-23(34)16-8-4-2-5-9-16/h2-11,18-22,25-26,31-33,36H,12-15H2,1H3/t18-,19-,20-,21+,22-,25+,26-,27+,28+,29-,30+/m1/s1
Standard InChI Key LATYEZNGPQKAIK-HRCYFWENSA-N
Isomeric SMILES C[C@]12C[C@@]3([C@@H]4C[C@]1([C@@]4([C@H](O2)O3)COC(=O)C5=CC=CC=C5)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)COC(=O)C7=CC=CC=C7)O)O)O)O
Canonical SMILES CC12CC3(C4CC1(C4(C(O2)O3)COC(=O)C5=CC=CC=C5)OC6C(C(C(C(O6)COC(=O)C7=CC=CC=C7)O)O)O)O

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